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Compound of Interest

Compound Name: 3,4-Dimethoxyphenylboronic acid

Cat. No.: B038269 Get Quote

Essential Safety and Handling Guide for 3,4-
Dimethoxyphenylboronic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the use of 3,4-Dimethoxyphenylboronic acid, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Profile and Hazards

3,4-Dimethoxyphenylboronic acid is a solid chemical compound that is irritating to the eyes,

skin, and respiratory system[1][2][3]. It is crucial to handle this compound with care to avoid

exposure.
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Property Value Reference

Molecular Formula C8H11BO4 [1][4][5]

Molecular Weight 181.98 g/mol [1]

Appearance
White to beige powder or

granules
[5]

Melting Point 245-250 °C [6]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure and

ensure laboratory safety when handling 3,4-Dimethoxyphenylboronic acid[7][8].
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PPE Category Item Specifications and Use

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must be worn at all times in the

laboratory. Goggles are

required when there is a risk of

splashing[2][7][8].

Hand Protection Chemical-Resistant Gloves

Nitrile or other impervious

gloves should be worn when

handling the compound or its

containers. Gloves must be

inspected for integrity before

use and disposed of properly

after handling[7][8].

Body Protection Laboratory Coat

A lab coat is mandatory to

protect skin and clothing from

potential spills[7][8]. For tasks

with a higher risk of splashes,

consider an impervious

apron[7].

Respiratory Protection Dust Mask or Respirator

Use a NIOSH/MSHA certified

respirator when handling the

solid compound, especially if

there is a potential for dust

generation. Work should

ideally be conducted in a well-

ventilated area or under a

fume hood[7][8].

Footwear Closed-Toe Shoes

To protect against spills and

falling objects, closed-toe

shoes must be worn in the

laboratory at all times[7][8].

Operational and Disposal Plans
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A strict operational protocol is crucial for the safe handling of 3,4-Dimethoxyphenylboronic
acid.

Experimental Workflow
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Workflow for Handling 3,4-Dimethoxyphenylboronic Acid

Preparation

Handling

Post-Handling

Disposal

Verify fume hood function

Gather all necessary PPE

Prepare work area

Don appropriate PPE

Weigh and transfer chemical in fume hood

Keep container sealed when not in use

Clean work area

Dispose of contaminated PPE

Wash hands thoroughly

Collect waste in labeled, sealed container

Store waste in designated area

Arrange for hazardous waste pickup

Click to download full resolution via product page

Caption: Workflow for Handling 3,4-Dimethoxyphenylboronic Acid.
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Step-by-Step Handling Procedure
Preparation:

Before handling, ensure that an eyewash station and safety shower are readily accessible[2]

[3].

Verify that the chemical fume hood is functioning correctly[7].

Ensure the work area within the fume hood is clean and uncluttered.

Gather all required personal protective equipment as detailed in the table above[7][8].

Handling:

Don all required PPE before entering the handling area.

Conduct all manipulations of 3,4-Dimethoxyphenylboronic acid within a certified chemical

fume hood to minimize inhalation of any dust[7].

Avoid the generation of dust when transferring the solid. Use appropriate tools like a spatula

and weighing paper.

Keep the container tightly closed when not in use[2][8].

Post-Handling:

After handling, wash hands thoroughly with soap and water, even if gloves were worn.

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated gloves and any other disposable PPE as

hazardous waste[8].

Disposal Plan
Proper disposal of 3,4-Dimethoxyphenylboronic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.
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Waste Chemical:

Dispose of excess or unwanted 3,4-Dimethoxyphenylboronic acid as hazardous waste[3]

[8]. Do not dispose of it down the drain or in regular trash[9].

Collect the waste in a clearly labeled, sealed, and appropriate container[7].

Store the waste container in a designated, well-ventilated, and secure area[7].

Contaminated Materials:

Any materials that have come into contact with the chemical, such as gloves, weighing

papers, and paper towels, should also be disposed of as hazardous waste[8].

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected

and disposed of as hazardous waste[7][8].

Once cleaned, the container can be disposed of according to institutional guidelines.

Emergency Procedures
Spill:

In case of a spill, evacuate the area.

Avoid breathing dust.

Wear appropriate PPE, contain the spill, and sweep up the solid material, placing it in a

suitable container for disposal[8].

First Aid:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Get medical attention[2][3].

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if irritation occurs[2][3].
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Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. Get medical aid[2][3].

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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